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Compound of Interest

Compound Name: SJ1008030 TFA

Cat. No.: B12391202

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

SJ1008030 TFA, a potent and selective proteolysis-targeting chimera (PROTAC) JAK2

degrader, in preclinical animal models of acute lymphoblastic leukemia (ALL). The information

is compiled from the seminal study by Chang et al., published in Blood in 2021, which details

the efficacy of this compound in CRLF2-rearranged ALL.

Quantitative Data Summary
The following tables summarize the key quantitative data from in vivo studies of SJ1008030
TFA in xenograft models of ALL.

Table 1: In Vivo Efficacy of SJ1008030 in a Subcutaneous Xenograft Model (MHH-CALL-4)
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Parameter Value

Animal Model
NOD/SCID mice engrafted subcutaneously with

MHH-CALL-4 cells

Drug SJ1008030

Dosage 50 mg/kg

Administration Route Intraperitoneal (i.p.)

Dosing Schedule Once daily

Vehicle
5% N,N-dimethylacetamide (DMA), 10% Solutol

HS 15, 85% PBS

Treatment Duration Not specified

Observed Effect Significant tumor growth inhibition

Table 2: In Vivo Efficacy of SJ1008030 in a Systemic Xenograft Model (PDX ALL-58)

Parameter Value

Animal Model

NOD.Cg-Prkdcscid Il2rgtm1Wjl/SzJ (NSG) mice

engrafted with patient-derived xenograft (PDX)

ALL-58 cells

Drug SJ1008030

Dosage 50 mg/kg

Administration Route Intraperitoneal (i.p.)

Dosing Schedule Once daily, 5 days a week

Vehicle
5% N,N-dimethylacetamide (DMA), 10% Solutol

HS 15, 85% PBS

Treatment Duration 21 days

Observed Effect
Significant reduction in leukemic burden and

improved survival
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Experimental Protocols
Subcutaneous Xenograft Model Protocol
Objective: To evaluate the anti-tumor efficacy of SJ1008030 in a subcutaneous ALL xenograft

model.

Materials:

MHH-CALL-4 human ALL cell line

NOD/SCID mice (female, 6-8 weeks old)

SJ1008030 TFA

Vehicle components: N,N-dimethylacetamide (DMA), Solutol HS 15, Phosphate-buffered

saline (PBS)

Matrigel

Calipers for tumor measurement

Procedure:

Cell Preparation: Culture MHH-CALL-4 cells under standard conditions. On the day of

injection, harvest cells and resuspend in a 1:1 mixture of PBS and Matrigel at a

concentration of 10 x 106 cells per 100 µL.

Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the flank of

each mouse.

Tumor Growth Monitoring: Allow tumors to grow to an average volume of 100-200 mm3.

Measure tumor dimensions with calipers and calculate tumor volume using the formula:

(Length x Width2) / 2.

Drug Formulation: Prepare the dosing solution of SJ1008030 at a concentration of 5 mg/mL

in the vehicle (5% DMA, 10% Solutol HS 15, 85% PBS).
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Dosing Administration: Administer SJ1008030 intraperitoneally (i.p.) at a dosage of 50 mg/kg

once daily. Administer an equivalent volume of the vehicle to the control group.

Efficacy Assessment: Monitor tumor volume and body weight of the mice regularly

throughout the study. At the end of the experiment, euthanize the mice and excise the tumors

for further analysis (e.g., Western blot to confirm protein degradation).

Systemic Patient-Derived Xenograft (PDX) Model
Protocol
Objective: To assess the efficacy of SJ1008030 in a more clinically relevant systemic model of

ALL.

Materials:

Patient-derived xenograft (PDX) ALL-58 cells

NOD.Cg-Prkdcscid Il2rgtm1Wjl/SzJ (NSG) mice (6-8 weeks old)

SJ1008030 TFA

Vehicle components: N,N-dimethylacetamide (DMA), Solutol HS 15, Phosphate-buffered

saline (PBS)

Bioluminescence imaging system and luciferin

Procedure:

Cell Engraftment: Intravenously inject 1 x 106 ALL-58 PDX cells (transduced with a

luciferase reporter) into the tail vein of each NSG mouse.

Disease Monitoring: Monitor the engraftment and progression of leukemia by weekly

bioluminescence imaging (BLI) after intraperitoneal injection of D-luciferin.

Treatment Initiation: Once the leukemic burden is established (detectable BLI signal),

randomize the mice into treatment and control groups.
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Drug Formulation: Prepare the SJ1008030 dosing solution as described in the subcutaneous

model protocol.

Dosing Administration: Administer SJ1008030 intraperitoneally (i.p.) at a dosage of 50 mg/kg

once daily, 5 days a week, for 21 days. Administer the vehicle to the control group following

the same schedule.

Efficacy Assessment: Monitor leukemic burden using BLI weekly. Monitor mouse survival. At

the end of the study, collect bone marrow and spleen samples for flow cytometry analysis to

quantify leukemic cells and for Western blot analysis to assess target protein degradation.

Visualizations
Signaling Pathway of SJ1008030 Action
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sj1008030-tfa-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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